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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Methanesulfonyl)pentane was not

readily available. The following guidance is based on the general properties of alkyl sulfones

and standard laboratory safety protocols. It is imperative to consult with a qualified safety

professional and obtain the SDS from the supplier before handling this chemical.

Immediate Safety and Hazard Information
While specific toxicity data for 1-(Methanesulfonyl)pentane is not available, alkyl sulfones as

a class of compounds may cause skin and eye irritation.[1] Similar compounds, such as ethyl

sulfone, warrant the use of comprehensive personal protective equipment to avoid direct

contact.[2] Therefore, it is prudent to handle 1-(Methanesulfonyl)pentane with a high degree

of caution.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[3]

[4] If irritation persists, seek medical attention.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3][4]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 1-(Methanesulfonyl)pentane. The

following table summarizes the recommended PPE based on general guidance for handling

hazardous chemicals and related sulfone compounds.[2][7][8][9][10]

PPE Category Recommended Equipment Justification

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z.87.1 or EN 166

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[3][10]

To protect against potential

eye irritation or injury from

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). A lab

coat or chemical-resistant

apron should be worn to

protect the body.[9] Wear

closed-toe shoes.[9]

To prevent skin contact and

potential irritation. The specific

glove material should be

selected based on its

resistance to alkyl sulfones;

consult the glove

manufacturer's compatibility

chart.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood.[11] If ventilation is

inadequate or if aerosols may

be generated, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

To minimize inhalation of any

vapors or aerosols.
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Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have an emergency spill kit readily accessible.

Clearly label all containers with the chemical name and any known hazards.[12]

Handling:

Conduct all work with 1-(Methanesulfonyl)pentane inside a certified chemical fume hood.

[11]

Avoid direct contact with the chemical. Use appropriate tools and techniques to minimize

the generation of aerosols or dust.

Keep containers tightly closed when not in use.[5][6]

Spill Response:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the appropriate emergency response

team.

Ensure adequate ventilation during cleanup.

Disposal Plan
All waste containing 1-(Methanesulfonyl)pentane must be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,

properly labeled, and sealed hazardous waste container.[12]
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Do not mix with other waste streams unless compatibility is confirmed.[12]

Disposal:

Dispose of the hazardous waste through a licensed environmental waste management

company.

Follow all local, state, and federal regulations for the disposal of chemical waste.[13][14]

Incineration or landfilling at a permitted facility are common disposal methods for chemical

waste.[13][14][15]
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Risk Assessment

PPE Selection

Verification and Use

Identify Chemical: 1-(Methanesulfonyl)pentane

Review Available Safety Data (SDS, literature for analogs)

Assess Potential Hazards (Skin/Eye Irritation, Inhalation)

Eye/Face Protection: Chemical Goggles +/- Face Shield Hand Protection: Chemical-Resistant Gloves (Nitrile/Neoprene) Body Protection: Lab Coat/Apron, Closed-Toe Shoes Respiratory Protection: Chemical Fume Hood or Respirator

Inspect PPE for Damage

Ensure Proper Fit

Follow Safe Handling Procedures

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-(Methanesulfonyl)pentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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